4-(4-Methylphenyl)oxolan-3-one

• Molecular Formula: C11H12O2
• Molecular Weight: 176.21 g/mol
• IUPAC Name: 4-(4-methylphenyl)oxolan-3-one
• InChI: InChI=1S/C11H12O2/c1-8-2-4-9(5-3-8)10-6-13-7-11(10)12/h2-5,10H,6-7H2,1H3
• InChI Key: RRMJYZUPSHGNCT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2COCC2=O

Description

4-(4-Methylphenyl)oxolan-3-one is a heterocyclic compound featuring an oxolane (tetrahydrofuran) ring substituted with a ketone group at position 3 and a 4-methylphenyl group at position 3. Its structure combines the rigidity of the aromatic phenyl ring with the conformational flexibility of the oxygen-containing oxolane system. The methyl group on the phenyl ring enhances lipophilicity, which may influence bioavailability and binding interactions in biological systems .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4-Methylphenyl)oxolan-3-one typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of 4-methylbenzaldehyde with ethyl acetoacetate in the presence of a base, followed by cyclization to form the oxolanone ring . The reaction conditions often include the use of solvents such as ethanol or methanol and catalysts like piperidine or pyridine.

Industrial Production Methods

On an industrial scale, the production of 4-(4-Methylphenyl)oxolan-3-one may involve continuous flow processes to ensure high yield and purity. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations are crucial for efficient production .

Chemical Reactions Analysis

Types of Reactions

4-(4-Methylphenyl)oxolan-3-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: The aromatic ring allows for electrophilic substitution reactions, such as nitration, halogenation, and sulfonation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are often used.

Substitution: Reagents such as nitric acid (HNO3) for nitration, bromine (Br2) for bromination, and sulfuric acid (H2SO4) for sulfonation are typical.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield 4-(4-methylphenyl)butanoic acid, while reduction could produce 4-(4-methylphenyl)oxolan-3-ol .

Scientific Research Applications

4-(4-Methylphenyl)oxolan-3-one has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antibacterial and antifungal properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate and its effects on biological systems.

Industry: It is used in the production of fine chemicals, agrochemicals, and as a precursor in the synthesis of polymers and other materials.

Mechanism of Action

The mechanism of action of 4-(4-Methylphenyl)oxolan-3-one involves its interaction with various molecular targets and pathways. The compound’s effects are primarily due to its ability to undergo chemical transformations that produce active intermediates. These intermediates can interact with enzymes, receptors, and other biomolecules, leading to various biological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Oxolan-2-one Derivatives with Varied Substituents

Compounds sharing the oxolanone core but differing in substituents provide insights into structure-activity relationships (SAR):

Compound Name	Substituents	Key Features
4-(4-Methylphenyl)oxolan-3-one	4-methylphenyl at C4, ketone at C3	Lipophilic, rigid aromatic moiety
5-[(4-Hydroxy-3-methoxyphenyl)methyl]oxolan-2-one	Hydroxy and methoxy groups on phenyl ring; methyl at C5 of oxolanone	Increased polarity due to hydroxyl group; potential antioxidant activity
4-[(3,4-Dimethoxyphenyl)methyl]-3-hydroxy-oxolan-2-one	Dimethoxy and hydroxy groups on phenyl ring; hydroxyl at C3 of oxolanone	Enhanced hydrogen-bonding capacity; possible CNS activity

Key Observations :

• This alters solubility and reactivity in synthetic pathways .
• Biological Implications : Hydroxy-substituted analogs (e.g., 5-[(4-hydroxy-3-methoxyphenyl)methyl]oxolan-2-one) may exhibit antioxidant or neuroprotective properties, whereas the methyl group in 4-(4-Methylphenyl)oxolan-3-one favors membrane permeability .

Heterocyclic Analogs with Aryl Substitutions

Triazole-Thione Derivatives ()

Compounds such as 5-(3-Chlorophenyl)-4-(4-methylphenyl)-2-(morpholinylmethyl)-triazole-3-thione (Yield: 72–83% ) share the 4-methylphenyl group but incorporate a triazole-thione core. These derivatives demonstrate higher synthetic yields compared to typical oxolanone syntheses, suggesting superior stability of the triazole ring during reactions.

Pyrazolinone Derivatives ()

4-((4-Methoxyphenyl)methylene)-3-methyl-1-phenyl-2-pyrazolin-5-one features a pyrazolinone core with a 4-methoxyphenyl group. The methoxy substituent increases electron density on the aromatic ring, contrasting with the methyl group in the target compound. This difference may influence photophysical properties or binding affinities in drug design .

Pharmacologically Active Analogs

Celecoxib (4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide), a COX-2 inhibitor, shares the 4-methylphenyl moiety but incorporates a pyrazole ring and sulfonamide group. The trifluoromethyl group enhances metabolic stability and electronegativity, critical for its selective enzyme inhibition. Comparatively, 4-(4-Methylphenyl)oxolan-3-one lacks such electron-withdrawing groups, limiting its direct pharmacological utility but highlighting its role as a synthetic precursor .

Biological Activity

4-(4-Methylphenyl)oxolan-3-one, a lactone derivative, has garnered attention in recent years for its potential biological activities. This compound is characterized by its unique oxolan ring structure, which may confer specific interactions with biological macromolecules. The following sections explore its biological activity, including mechanisms of action, therapeutic potential, and relevant case studies.

• Molecular Formula : C11H12O2
• Molecular Weight : 176.21 g/mol
• IUPAC Name : 4-(4-Methylphenyl)-3-oxolanone
• Structure : The compound features a four-membered oxolan ring attached to a para-methylphenyl group.

The biological activity of 4-(4-Methylphenyl)oxolan-3-one is primarily attributed to its interaction with various enzymes and receptors:

• Enzyme Inhibition : Preliminary studies suggest that this compound may inhibit certain metabolic enzymes, potentially affecting drug metabolism and bioavailability.
• Receptor Binding : The presence of the aromatic methylphenyl group may facilitate binding to specific receptors involved in pain modulation and inflammation.

Antimicrobial Properties

Research indicates that lactones can exhibit antimicrobial activity. For instance, studies have shown that similar compounds can inhibit the growth of various bacteria and fungi. Although specific data on 4-(4-Methylphenyl)oxolan-3-one is limited, it is hypothesized that it may possess comparable properties.

Anti-inflammatory Effects

Lactones are often investigated for their anti-inflammatory effects. Compounds with similar structures have demonstrated the ability to reduce inflammation in vitro and in vivo. This suggests a potential therapeutic role for 4-(4-Methylphenyl)oxolan-3-one in inflammatory conditions.

Case Studies

• Case Study on Pain Management :
  • A study explored the use of lactone derivatives as analgesics. While 4-(4-Methylphenyl)oxolan-3-one was not specifically tested, related compounds showed significant pain-relieving properties through receptor modulation.
• Cancer Research :
  • Investigations into lactones have revealed their potential cytotoxic effects against cancer cell lines. A study documented the efficacy of similar lactones in inducing apoptosis in tumor cells, suggesting a possible avenue for further research on 4-(4-Methylphenyl)oxolan-3-one.

Comparative Analysis with Similar Compounds

Compound Name	Molecular Formula	Biological Activity
4-(4-Methylphenyl)oxolan-3-one	C11H12O2	Antimicrobial, Anti-inflammatory
Fostriecin	C15H18O5	Protein phosphatase inhibition
Dendrolactone	C15H20O5	Cytotoxicity against cancer cells